molecular formula C18H23NO3 B581346 tert-Butyl spiro[chromene-2,4'-piperidine]-1'-carboxylate CAS No. 1207163-67-4

tert-Butyl spiro[chromene-2,4'-piperidine]-1'-carboxylate

Cat. No. B581346
M. Wt: 301.386
InChI Key: VBXFQESAJFYACP-UHFFFAOYSA-N
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Description

Tert-Butyl spiro[chromene-2,4'-piperidine]-1'-carboxylate, also known as Tert-Butyl spiro[chromene-2,4'-piperidine]-1'-carboxylate, is a useful research compound. Its molecular formula is C18H23NO3 and its molecular weight is 301.386. The purity is usually 95%.
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properties

CAS RN

1207163-67-4

Product Name

tert-Butyl spiro[chromene-2,4'-piperidine]-1'-carboxylate

Molecular Formula

C18H23NO3

Molecular Weight

301.386

IUPAC Name

tert-butyl spiro[chromene-2,4'-piperidine]-1'-carboxylate

InChI

InChI=1S/C18H23NO3/c1-17(2,3)22-16(20)19-12-10-18(11-13-19)9-8-14-6-4-5-7-15(14)21-18/h4-9H,10-13H2,1-3H3

InChI Key

VBXFQESAJFYACP-UHFFFAOYSA-N

SMILES

CC(C)(C)OC(=O)N1CCC2(CC1)C=CC3=CC=CC=C3O2

synonyms

Spiro[2H-1-benzopyran-2,4'-piperidine]-1'-carboxylic acid, 1,1-diMethylethyl ester

Origin of Product

United States

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